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Abstract

This technical guide provides a comprehensive overview of the known physicochemical
properties of the novel compound 2-(4-Isopropylbenzoyl)-3-methylpyridine. Due to the
limited availability of direct experimental data for this specific molecule, this document compiles
predicted data from closely related analogs and outlines a potential synthetic pathway based
on established chemical literature. The guide is intended to serve as a foundational resource
for researchers and professionals in drug discovery and development, offering insights into the
compound's characteristics and methodologies for its potential synthesis and characterization.
All quantitative data is presented in structured tables, and a conceptual experimental workflow
is visualized using the DOT language.

Introduction

2-(4-1sopropylbenzoyl)-3-methylpyridine is an aromatic ketone featuring a pyridine ring
substituted at the 2-position with a 4-isopropylbenzoyl group and at the 3-position with a methyl
group. Its structural motifs, particularly the aroylpyridine core, are of significant interest in
medicinal chemistry. Compounds with similar structures have been investigated for their
potential biological activities, including applications in central nervous system (CNS) disorders.
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This guide aims to consolidate the available information and provide a predictive profile of its
physicochemical properties to aid in further research and development.

Physicochemical Properties

Direct experimental data for 2-(4-Isopropylbenzoyl)-3-methylpyridine is not readily available
in public databases. However, data for a structurally similar compound, (4-Isopropylphenyl)
(pyridin-4-yl)methanone (CAS 59776-91-9), which lacks the 3-methyl group and has the aroyl
group at a different position, can provide some initial estimations. It is crucial to note that these
are predicted values for an analog and may differ from the experimental values of the target
compound.

Table 1: Predicted Physicochemical Properties of (4-Isopropylphenyl)(pyridin-4-yl)methanone
(CAS 59776-91-9)[1][2][3]

Property Value Source
Molecular Formula C1s5H1sNO ChemScene[1]
Molecular Weight 225.29 g/mol ChemScene([1]
Boiling Point 355.0£25.0 °C ChemicalBook][3]
Density 1.068 £ 0.06 g/cm3 ChemicalBook[3]
Topological Polar Surface Area

(TPSA) 29.96 A2 ChemScenel[1]
LogP 3.436 ChemScene[1]
Hydrogen Bond Acceptors 2 ChemScene([1]
Hydrogen Bond Donors 0 ChemScenel[1]
Rotatable Bonds 3 ChemScene[1]

Synthesis and Experimental Protocols

A definitive experimental protocol for the synthesis of 2-(4-Isopropylbenzoyl)-3-
methylpyridine has not been identified in the reviewed literature. However, a plausible
synthetic route can be conceptualized based on the synthesis of related aroylpyridines. A
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relevant study in the Journal of Medicinal Chemistry describes the synthesis of aromatic ring-
substituted methylphenidate analogs, which involves the alkylation of a substituted pyridine
with a phenylacetonitrile derivative, followed by hydrolysis and further transformations[4].

A potential synthetic workflow for 2-(4-lsopropylbenzoyl)-3-methylpyridine could involve a
Grignard reaction between a 3-methyl-2-cyanopyridine derivative and a 4-
isopropylphenylmagnesium bromide, followed by hydrolysis of the resulting imine.

Conceptual Experimental Workflow
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Conceptual Synthesis of 2-(4-Isopropylbenzoyl)-3-methylpyridine
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Caption: Conceptual workflow for the synthesis of 2-(4-Isopropylbenzoyl)-3-methylpyridine.
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Potential Biological Activity and Signaling Pathways

Direct studies on the biological activity of 2-(4-Isopropylbenzoyl)-3-methylpyridine are not
available. However, the structural analog (4-1sopropylphenyl)(pyridin-4-yl)methanone is
suggested to be a key intermediate in the development of pharmaceuticals for central nervous
system disorders[2].

Furthermore, structurally related compounds, such as the methylphenidate analogs discussed
in the Journal of Medicinal Chemistry, are known to interact with the dopamine transporter
(DAT)[4][5]. This suggests that 2-(4-lsopropylbenzoyl)-3-methylpyridine could potentially
exhibit activity at monoamine transporters, though this remains speculative without direct
experimental evidence.

The general class of 2-aroylpyridines has been explored for various biological activities,
including antibacterial properties. For instance, certain 2-arylimino-3-pyridin-thiazolineone
derivatives have shown activity against S. epidermidis and MRSA[6].

Potential Signhaling Pathway Interaction

Given the structural similarity to compounds targeting the dopamine transporter, a hypothetical
interaction with the dopamine signaling pathway can be considered.
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Hypothesized Interaction with Dopamine Signaling

2-(4-1sopropylbenzoyl)-3-methylpyridine
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Caption: Hypothesized modulation of the dopamine signaling pathway.

Conclusion

2-(4-1sopropylbenzoyl)-3-methylpyridine represents a novel chemical entity with limited
direct experimental data. This guide has provided a summary of predicted physicochemical
properties based on a close structural analog and has outlined a potential synthetic route. The
structural relationship to compounds with known neurological activity suggests that this
molecule may be a candidate for investigation in the context of CNS disorders. Further
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experimental work is necessary to validate these predictions and to fully characterize the
physicochemical properties and biological activities of this compound. This document serves as
a starting point for researchers interested in exploring the potential of 2-(4-
Isopropylbenzoyl)-3-methylpyridine in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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